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Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711

Technical Guide: cis-3-Hexenyl Acetate-d2

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. A specific Safety Data Sheet (SDS) for cis-3-Hexenyl Acetate-d2
was not available. The following information is primarily based on the safety data for the non-
deuterated analogue, cis-3-Hexenyl Acetate, and should be used as a guideline. Deuteration
may alter the pharmacokinetic and metabolic profiles of the compound.[1] Always consult with
your institution's safety office and refer to the most current SDS for the specific product you are
using.

Introduction

cis-3-Hexenyl Acetate-d2 is the deuterated form of cis-3-Hexenyl Acetate, a volatile organic
compound known for its fresh, green, and fruity aroma.[2][3] In its non-deuterated form, it is
naturally found in various plants and fruits, including apples, guava, passion fruit, and jasmine.
[4][5] The deuterated version is primarily utilized in research settings as a tracer or an internal
standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1] The
incorporation of stable heavy isotopes like deuterium can be instrumental in studying the
metabolic fate and pharmacokinetic properties of molecules.[1]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of cis-3-Hexenyl
Acetate. These values should be considered approximate for the deuterated form.
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Property Value Source
Molecular Formula C8H12D202 [1]
Molecular Weight 144.21 g/mol [1]
Appearance Colorless to pale yellow liquid [41[6]
Odor Fruity, Green, Sweet [6]
Boiling Point 172°C | 341°F [6]
75-76°C /167 - 168.8 °F [7]

Flash Point 57°C / 135°F (Closed cup) [6]
52°C [4]

Density 0.897 g/mL at 25 °C [3]
Specific Gravity 0.898 — 0.905 @ 20°C [4]
Refractive Index 1.424 - 1.430 @ 20°C [4]
Solubility Immiscible with water [8]
Vapor Pressure 2 mm Hg at 25 °C [8]
Vapor Density 4.9 [8]

Hazard Identification and Safety Precautions

cis-3-Hexenyl Acetate is classified as a flammable liquid and vapor.[7][8] While extensive
toxicological data for the d2 variant is not available, the parent compound is not classified for
acute toxicity, skin corrosion/irritation, or serious eye damage/irritation based on available data.

[°]

Precautionary Statements:
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Code Statement Source

Keep away from heat, hot
surfaces, sparks, open flames

P210 o [6][10]
and other ignition sources. No

smoking.

P233 Keep container tightly closed. [6][10]

Ground and bond container
P240 o ) [6][10]
and receiving equipment.

Use explosion-proof

P241 electrical/ventilating/lighting [6][10]
equipment.

P242 Use non-sparking tools. [6][10]
Take action to prevent static

pP243 ) [6][10]
discharges.

Wear protective
P280 gloves/protective clothing/eye [6][10]

protection/face protection.

IF ON SKIN (or hair): Take off
immediately all contaminated

P303+P361+P353 _ , o [6][10]
clothing. Rinse skin with water

or shower.

In case of fire: Use foam,
P370+P378 carbon dioxide, dry powder or [6]

water fog to extinguish.

Store in a well-ventilated
P403+P235 [6][10]
place. Keep cool.

Dispose of contents/container
P501 in accordance with national [6][10]

regulations.
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Experimental Protocols
Handling and Storage

Protocol for Safe Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[10]

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields (or goggles), chemical-resistant gloves (e.g., nitrile), and a lab coat.[10]

o Keep the container tightly closed when not in use.[6]

e Avoid contact with skin and eyes.[10]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[6][9]
e Use non-sparking tools and explosion-proof equipment.[6][10]

» Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment during transfers.[6]

e Do not eat, drink, or smoke in the handling area.[9]

Protocol for Safe Storage:

» Store in the original container in a cool, well-ventilated place.[6]

o Keep containers tightly closed and upright to prevent leakage.[6]

o Store away from incompatible materials such as oxidizing agents.[9]

e The storage area should be designated for flammable liquids.

Accidental Release Measures

Protocol for Small Spills:

* Remove all sources of ignition from the immediate area.[9]
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» Ventilate the area of the spill.

o Absorb the spill with an inert, non-combustible material such as sand, diatomaceous earth,
or vermiculite.[9]

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for hazardous waste disposal.[8]

o Clean the spill area with soap and water, collecting the cleaning solution for proper disposal.
Protocol for Large Spills:

o Evacuate personnel to a safe area, upwind of the spill if possible.[10]

e Prevent the spill from entering drains or waterways.[8]

o Dike the spilled material to contain it.[8]

o Follow the steps for a small spill for cleanup, using appropriate PPE.

o If the spill is significant, contact your institution's emergency response team.

First Aid Measures

Protocol for Exposure:

« Inhalation: Move the affected person to fresh air and keep them at rest in a comfortable
breathing position. If breathing is difficult, trained personnel may administer oxygen. Seek
medical attention if symptoms persist.[6]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 10 minutes, removing
contact lenses if present and easy to do so. Continue rinsing. Seek medical attention if
irritation persists.[6]
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 Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting unless directed by
medical personnel. Give a few small glasses of water or milk to drink. Seek medical attention
if the person feels unwell.[6]

Toxicological and Ecological Information

Endpoint Species Route Value Source
LD50 Rat Oral >2000 mg/kg 9]
LD50 Rabbit Dermal >5000 mg/kg 9]

Based on available data, cis-3-Hexenyl Acetate is not classified as a skin or eye irritant, nor is it
considered to have genotoxic potential.[9][11]

Ecological Data (for cis-3-Hexeny| Acetate)

Endpoint Species Value Exposure Time Source
Oncorhynchus

LC50 mykiss (Rainbow 13 mg/L 96 hours [7]
Trout)

The substance is readily biodegradable.[9] However, large or frequent spills can be harmful to
the environment.[8]

Visualized Workflow: Handling Flammable Liquids

The following diagram outlines a standard workflow for the safe handling of flammable liquids
like cis-3-Hexenyl Acetate-d2 in a laboratory setting.
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Workflow for Handling Flammable Liquids
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Caption: A logical workflow for the safe handling of flammable liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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